![molecular formula C24H25NO2 B4178432 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide](/img/structure/B4178432.png)
2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide
Overview
Description
2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide, also known as BPP, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. BPP belongs to the class of compounds known as selective estrogen receptor modulators (SERMs), which have been shown to have a wide range of effects on various physiological processes.
Mechanism of Action
2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide works by binding to estrogen receptors and modulating their activity. This compound has been shown to have a selective affinity for estrogen receptors, which means that it can target specific tissues and cells without affecting other parts of the body. This compound has also been shown to have a tissue-specific effect, which means that it can have different effects on different tissues.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to increase bone density, reduce the risk of breast cancer, and improve cardiovascular health. This compound has also been shown to have a positive effect on cognitive function and mood.
Advantages and Limitations for Lab Experiments
2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has several advantages for use in lab experiments. This compound is a synthetic compound, which means that it can be easily synthesized and purified. This compound also has a high affinity for estrogen receptors, which makes it a useful tool for studying the role of estrogen receptors in various physiological processes. However, this compound also has some limitations for use in lab experiments. This compound can be expensive to synthesize, and it can be difficult to obtain in large quantities. This compound can also have different effects on different tissues, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide. One area of research is the development of more selective and potent SERMs that can target specific tissues and cells. Another area of research is the development of novel therapeutic applications for this compound, such as in the treatment of Alzheimer's disease and other neurodegenerative disorders. Finally, there is a need for further research on the long-term effects of this compound on various physiological processes, as well as its potential side effects and interactions with other drugs.
Scientific Research Applications
2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of breast cancer and osteoporosis. This compound has been shown to have a high affinity for estrogen receptors, which are known to play a critical role in the development and progression of breast cancer. This compound has also been shown to have a positive effect on bone density, which makes it a potential treatment option for osteoporosis.
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-2-(4-phenylphenoxy)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25NO2/c1-4-19-12-8-9-17(2)23(19)25-24(26)18(3)27-22-15-13-21(14-16-22)20-10-6-5-7-11-20/h5-16,18H,4H2,1-3H3,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPABQTJICOLADG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C(C)OC2=CC=C(C=C2)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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